
A Quantitative Comparison of Direct Blue 218
and Other Commercially Significant Direct Dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct blue 218

Cat. No.: B1143841 Get Quote

For Immediate Release

This guide provides a detailed, data-driven comparison of C.I. Direct Blue 218 against other

widely used direct dyes: C.I. Direct Red 80, C.I. Direct Black 38, and C.I. Direct Yellow 11. The

following sections present quantitative data on key performance indicators, detailed

experimental protocols for assessing these metrics, and visual diagrams of experimental

workflows to aid researchers, scientists, and professionals in the drug development field in their

selection and application of these dyes.

Quantitative Performance Comparison
The selection of a direct dye is often governed by its performance characteristics. The table

below summarizes the key quantitative data for Direct Blue 218 and its counterparts.
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Parameter
C.I. Direct Blue

218

C.I. Direct Red

80

C.I. Direct Black

38

C.I. Direct

Yellow 11

C.I. Name Direct Blue 218 Direct Red 80 Direct Black 38 Direct Yellow 11

C.I. Number 24401 35780 30235 40000

Molecular

Formula

C₃₂H₁₆Cu₂N₆Na₄

O₁₆S₄[1][2][3]

C₄₅H₂₆N₁₀Na₆O₂

₁S₆[4][5][6]

C₃₄H₂₅N₉Na₂O₇S

₂[7][8]

C₁₆H₁₀N₂Na₂O₇S

₂[9][10]

Molecular Weight

( g/mol )
1087.81[1][2] 1373.08[4][6] 781.73[7][8] 452.37[9][10]

Molar Extinction

Coefficient (ε)

Data not

available

≥32000 at 524-

530 nm in H₂O[7]

Data not

available

Data not

available

Lightfastness

(Blue Wool

Scale, 1-8)

6[11] 4-5[12] 3-5[7][13] 2-4[10][14]

Wash Fastness

(Gray Scale, 1-5)

Fading: 3,

Staining: 3[11]
3-4[6] 2[7][13] 2-4[10][14]

Solubility in

Water (g/L)

10-50 at 17°C[3]

[8][15]

30 at 60°C, 50 at

97°C[2][4][16]

[17]

40 at 85°C[7][18]

[19][20][21]

Water-soluble[9]

[17][22]

Experimental Protocols
The data presented in the comparison table is determined by standardized experimental

procedures. Below are detailed methodologies for the key fastness tests.

Lightfastness Testing (AATCC Test Method 16.3)
This method is designed to determine the resistance of the color of textiles to the action of an

artificial light source that simulates natural sunlight.

Specimen Preparation: A specimen of the dyed textile is cut to the specified dimensions. A

portion of the specimen is covered with an opaque mask.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://arabjchem.org/adsorption-of-direct-black-38-azo-dye-on-p-tert-butylcalix6arene-immobilized-material/
https://www.usbio.net/biochemicals/447390/Direct-Blue-218
https://cymitquimica.com/products/TR-D492970/28407-37-6/direct-blue-218-technical-grade/
https://www.researchgate.net/publication/222156662_Decolorization_and_inhibition_kinetic_of_Direct_Black_38_azo_dye_with_granulated_anaerobic_sludge
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Black-38
http://www.worlddyevariety.com/direct-dyes/direct-red-80.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3126376_EN.htm
http://www.worlddyevariety.com/direct-dyes/direct-black-38.html
https://www.researchgate.net/figure/a-UV-vis-absorbance-spectra-of-SN38-ND-1-mg-mL-free-SN38-in-DMSO-black-SN38-ND-in_fig2_337463285
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.85/
https://arabjchem.org/adsorption-of-direct-black-38-azo-dye-on-p-tert-butylcalix6arene-immobilized-material/
https://www.usbio.net/biochemicals/447390/Direct-Blue-218
https://www.researchgate.net/publication/222156662_Decolorization_and_inhibition_kinetic_of_Direct_Black_38_azo_dye_with_granulated_anaerobic_sludge
http://www.worlddyevariety.com/direct-dyes/direct-red-80.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3126376_EN.htm
http://www.worlddyevariety.com/direct-dyes/direct-black-38.html
https://www.researchgate.net/figure/a-UV-vis-absorbance-spectra-of-SN38-ND-1-mg-mL-free-SN38-in-DMSO-black-SN38-ND-in_fig2_337463285
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.85/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3126376_EN.htm
https://www.thermofisher.com/order/catalog/product/B21693.06
https://pubchem.ncbi.nlm.nih.gov/compound/Direct-Red-80
https://m.chemicalbook.com/ProductChemicalPropertiesCB3126376_EN.htm
https://www.researchgate.net/figure/UV-visible-absorption-spectrum-of-direct-yellow-dye_fig3_384489580
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.85/
https://www.researchgate.net/figure/UV-Vis-absorption-spectra-of-Solar-brilliant-red-80-processed-at-optimum-pH-for-ten-days_fig3_258530845
https://www.thermofisher.com/order/catalog/product/B21693.06
http://www.worlddyevariety.com/direct-dyes/direct-red-80.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3126376_EN.htm
https://www.researchgate.net/figure/UV-visible-absorption-spectrum-of-direct-yellow-dye_fig3_384489580
https://comptes-rendus.academie-sciences.fr/chimie/articles/10.5802/crchim.85/
https://www.researchgate.net/figure/UV-Vis-absorption-spectra-of-Solar-brilliant-red-80-processed-at-optimum-pH-for-ten-days_fig3_258530845
https://cymitquimica.com/products/TR-D492970/28407-37-6/direct-blue-218-technical-grade/
http://www.worlddyevariety.com/direct-dyes/direct-black-38.html
https://www.echemi.com/products/pid_Seven9676-stilbeneyellow.html
https://www.usbio.net/biochemicals/447390/Direct-Blue-218
https://www.researchgate.net/publication/222156662_Decolorization_and_inhibition_kinetic_of_Direct_Black_38_azo_dye_with_granulated_anaerobic_sludge
https://patents.google.com/patent/DE112012001131T5/en
https://www.chembk.com/en/chem/C.I.Direct%20Yellow%2011
https://m.chemicalbook.com/ProductChemicalPropertiesCB3126376_EN.htm
https://www.ncbi.nlm.nih.gov/books/NBK594610/
https://www.researchgate.net/figure/The-UV-vis-absorption-spectra-of-R-218-a-and-b-and-O-13-c-and-d-in-DEA-and-TEA_fig3_350120748
https://www.aatbio.com/resources/extinction-coefficient/basic_yellow_11
https://www.chinainterdyes.com/direct-dye/DIRECT-BLACK-38.html
https://www.researchgate.net/figure/a-UV-vis-absorbance-spectra-of-SN38-ND-1-mg-mL-free-SN38-in-DMSO-black-SN38-ND-in_fig2_337463285
https://www.chembk.com/en/chem/C.I.Direct%20Yellow%2011
http://www.worlddyevariety.com/direct-dyes/direct-yellow-11.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure: The specimen is placed in a holder in a lightfastness apparatus equipped with a

Xenon Arc lamp. The exposure is carried out under controlled conditions of temperature and

humidity for a specified duration or until a certain radiant energy is reached.

Evaluation: After exposure, the color change of the exposed portion of the specimen is

evaluated by comparing it to the unexposed (masked) portion. The evaluation is done using

the American Association of Textile Chemists and Colorists (AATCC) Gray Scale for Color

Change, which ranges from 1 (severe change) to 5 (no change). The rating is then correlated

to the Blue Wool Scale (1-8), where 8 indicates the highest lightfastness.

Wash Fastness Testing (AATCC Test Method 61)
This accelerated test is used to evaluate the colorfastness to laundering of textiles.

Specimen Preparation: A dyed textile specimen is cut and attached to a multifiber test fabric,

which contains swatches of different common fibers (e.g., cotton, wool, polyester).

Washing Procedure: The composite specimen is placed in a stainless steel container with a

specified volume of detergent solution and stainless steel balls to simulate abrasive action.

The container is then agitated in a launder-ometer at a specified temperature and for a set

duration.

Rinsing and Drying: After the washing cycle, the specimen is removed, rinsed thoroughly

with water, and dried under specified conditions.

Evaluation: The color change of the dyed specimen is assessed using the AATCC Gray

Scale for Color Change. The degree of color transfer (staining) to each of the different fibers

in the multifiber test fabric is evaluated using the AATCC Gray Scale for Staining. Both

scales range from 1 (heavy change/staining) to 5 (no change/staining).

Visualized Experimental Workflow
To further clarify the experimental process, the following diagrams illustrate the workflows for

dye application and fastness testing.
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Caption: Workflow of a typical direct dyeing process.

Lightfastness Test (AATCC 16.3) Wash Fastness Test (AATCC 61)
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Cut Specimen

Partially Mask Specimen Attach to Multifiber Fabric

Expose to Xenon Arc Lamp

Evaluate Color Change vs.
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Click to download full resolution via product page
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Caption: Experimental workflow for fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK594610/
https://www.ncbi.nlm.nih.gov/books/NBK594610/
https://www.researchgate.net/figure/The-UV-vis-absorption-spectra-of-R-218-a-and-b-and-O-13-c-and-d-in-DEA-and-TEA_fig3_350120748
https://www.aatbio.com/resources/extinction-coefficient/basic_yellow_11
https://www.chinainterdyes.com/direct-dye/DIRECT-BLACK-38.html
http://www.worlddyevariety.com/direct-dyes/direct-yellow-11.html
https://www.benchchem.com/product/b1143841#quantitative-comparison-of-direct-blue-218-and-other-direct-dyes
https://www.benchchem.com/product/b1143841#quantitative-comparison-of-direct-blue-218-and-other-direct-dyes
https://www.benchchem.com/product/b1143841#quantitative-comparison-of-direct-blue-218-and-other-direct-dyes
https://www.benchchem.com/product/b1143841#quantitative-comparison-of-direct-blue-218-and-other-direct-dyes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

